Cas no 876184-98-4 (2-(propan-2-yl)-1,2,3,4-tetrahydroquinoxaline)

• Product Name: 2-(propan-2-yl)-1,2,3,4-tetrahydroquinoxaline
• CAS No: 876184-98-4
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• MDL: MFCD20670070
• CID: 3526271
• PubChem ID: 56828046
• Update Time: 2025-05-20

2-(propan-2-yl)-1,2,3,4-tetrahydroquinoxaline Chemical and Physical Properties

Names and Identifiers

• QUINOXALINE, 1,2,3,4-TETRAHYDRO-2-(1-METHYLETHYL)-
• 2-(propan-2-yl)-1,2,3,4-tetrahydroquinoxaline
• 2-Isopropyl-1,2,3,4-tetrahydroquinoxaline
• UAA77279
• 2-propan-2-yl-1,2,3,4-tetrahydroquinoxaline
• 876184-98-4
• BKB18498
• AKOS017532276
• SB45681
• (S)-2-Isopropyl-1,2,3,4-tetrahydroquinoxaline
• (R)-2-Isopropyl-1,2,3,4-tetrahydroquinoxaline
• 1252875-58-3
• 1821828-18-5
• Z1262581489
• EN300-95241
• SB45682

• MDL： MFCD20670070
• Inchi： 1S/C11H16N2/c1-8(2)11-7-12-9-5-3-4-6-10(9)13-11/h3-6,8,11-13H,7H2,1-2H3
• InChI Key： ODIUCDVDTATWBP-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)NCC1C(C)C

Computed Properties

• Exact Mass: 176.131348519Da
• Monoisotopic Mass: 176.131348519Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 24.1Ų

Additional information on 2-(propan-2-yl)-1,2,3,4-tetrahydroquinoxaline

Comprehensive Overview of 2-(propan-2-yl)-1,2,3,4-tetrahydroquinoxaline (CAS No. 876184-98-4)

2-(propan-2-yl)-1,2,3,4-tetrahydroquinoxaline, with the CAS number 876184-98-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic molecule features a quinoxaline backbone, which is known for its versatile applications in medicinal chemistry. The compound's unique structure, combining a tetrahydroquinoxaline core with an isopropyl substituent, makes it a valuable intermediate in the synthesis of bioactive molecules.

Recent studies highlight the growing interest in 2-(propan-2-yl)-1,2,3,4-tetrahydroquinoxaline due to its potential role in modulating neurotransmitter systems. Researchers are exploring its derivatives for applications in neurological disorders, aligning with the current focus on central nervous system (CNS) therapeutics. The compound's molecular stability and lipophilicity are key factors driving its investigation in drug discovery pipelines.

In agrochemical applications, CAS 876184-98-4 has shown promise as a precursor for crop protection agents. Its structural motifs are being evaluated for pest resistance management, a critical area given the rising global demand for sustainable agriculture. The tetrahydroquinoxaline scaffold is particularly notable for its potential to enhance plant systemic acquired resistance (SAR), a hot topic in modern agrochemical research.

The synthesis of 2-(propan-2-yl)-1,2,3,4-tetrahydroquinoxaline typically involves catalytic hydrogenation of corresponding quinoxaline derivatives, followed by N-alkylation steps. Recent advancements in green chemistry have led to optimized protocols that improve atom economy and reduce environmental impact, addressing the pharmaceutical industry's push toward sustainable synthesis.

Analytical characterization of 876184-98-4 commonly employs HPLC-MS and NMR spectroscopy, with particular emphasis on chiral purity analysis when applicable. The compound's structure-activity relationship (SAR) studies have become increasingly sophisticated with the integration of computational chemistry tools, reflecting the industry's shift toward AI-assisted drug design methodologies.

From a commercial perspective, 2-(propan-2-yl)-1,2,3,4-tetrahydroquinoxaline is gaining traction in custom synthesis markets. Its demand correlates with the expanding contract research organization (CRO) sector, where specialized intermediates are crucial for accelerated drug development programs. Storage recommendations typically emphasize anhydrous conditions to maintain the compound's stability over extended periods.

Regulatory aspects of CAS 876184-98-4 remain compliant with major chemical inventories, including TSCA and REACH. The compound's ecotoxicological profile is currently under evaluation as part of broader green chemistry initiatives, particularly regarding its biodegradation pathways in environmental systems.

Future research directions for 2-(propan-2-yl)-1,2,3,4-tetrahydroquinoxaline may explore its metal-chelating properties for catalytic applications or investigate its potential in photodynamic therapy. The compound's versatility ensures its continued relevance across multiple scientific disciplines, from material science to bioconjugation chemistry.